Cas no 2227686-05-5 ((1S)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol)

• Product Name: (1S)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol
• CAS No: 2227686-05-5
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• CID: 6326780
• PubChem ID: 165740355
• Update Time: 2025-06-09

(1S)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol
• EN300-1970668
• (1S)-2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethan-1-ol
• 2227686-05-5

• Inchi： 1S/C9H10ClF2NO2/c10-6-3-5(7(14)4-13)1-2-8(6)15-9(11)12/h1-3,7,9,14H,4,13H2/t7-/m1/s1
• InChI Key： OWXRSKBWCMRMNE-SSDOTTSWSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@@H](CN)O)OC(F)F

Computed Properties

• Exact Mass: 237.0368126g/mol
• Monoisotopic Mass: 237.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol

Introduction to (1S)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol (CAS No. 2227686-05-5)

(1S)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227686-05-5, represents a promising candidate for further research and development in the synthesis of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including an amino group, a chloro substituent, and a difluoromethoxy moiety, which contribute to its potential biological activity.

The< strong>amino group in the molecule is a critical feature that can participate in various chemical reactions, such as hydrogen bonding and nucleophilic substitution, making it a versatile component in drug design. The presence of the< strong>chloro substituent at the 3-position of the phenyl ring introduces electrophilic characteristics, which can enhance interactions with biological targets. Additionally, the< strong>difluoromethoxy group at the 4-position adds electronic bulk and potential metabolic stability, which are often desirable attributes in drug candidates.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The< strong>(1S)-configuration of this compound suggests a specific stereochemical arrangement that may influence its pharmacological properties. Stereoisomers can exhibit markedly different biological activities, making the precise stereochemical control of drug candidates crucial for achieving desired therapeutic outcomes.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The< strong>molecular framework of (1S)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol provides a rich scaffold for such studies. By systematically modifying its functional groups or substituents, researchers can explore how these changes affect biological activity, selectivity, and pharmacokinetic profiles.

The< strong>CAS number 2227686-05-5 serves as a unique identifier for this compound, facilitating its recognition and referencing in scientific literature and databases. This standardized nomenclature is essential for ensuring consistency and accuracy in chemical communication across different research groups and industries.

The synthesis of< strong>(1S)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis or chiral auxiliary methods, may be employed to ensure the desired stereochemical outcome. The efficiency and scalability of these synthetic routes are critical factors that determine the feasibility of using this compound in further applications.

Evaluation of the< strong-pharmacological potential of this compound often involves in vitro and in vivo studies to assess its interaction with biological targets and its overall efficacy. Preliminary studies may focus on its effects on enzymes or receptors relevant to specific disease pathways. For instance, modifications to the< strong-amino group could alter its binding affinity to enzymes involved in metabolic processes or signal transduction.

The< strong-difluoromethoxy group, a common feature in many bioactive molecules, has been shown to enhance metabolic stability and lipophilicity—properties that can improve drug absorption and distribution. Its incorporation into this compound suggests that it may exhibit favorable pharmacokinetic characteristics when developed into a therapeutic agent.

In conclusion, (1S)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol (CAS No. 2227686-05-5) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural features offer opportunities for designing novel drugs with enhanced biological activity and improved pharmacokinetic profiles. Further exploration of its synthetic pathways and pharmacological properties will be essential to unlock its full therapeutic potential.